(S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL

• Molecular Formula: C14H22N4OS
• Molecular Weight: 294.42 g/mol
• IUPAC Name: (3S)-3-[(2-amino-7-methylthieno[3,2-d]pyrimidin-4-yl)amino]heptan-1-ol
• InChI: InChI=1S/C14H22N4OS/c1-3-4-5-10(6-7-19)16-13-12-11(9(2)8-20-12)17-14(15)18-13/h8,10,19H,3-7H2,1-2H3,(H3,15,16,17,18)/t10-/m0/s1
• InChI Key: YJPFRSRKEGONIW-JTQLQIEISA-N
• Isomeric SMILES: CCCC[C@@H](CCO)NC1=NC(=NC2=C1SC=C2C)N
• Canonical SMILES: CCCCC(CCO)NC1=NC(=NC2=C1SC=C2C)N

Description

(S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL is a chiral small molecule featuring a thieno[3,2-d]pyrimidine core fused with a seven-carbon aliphatic chain terminated by a hydroxyl group. Its structure combines a heterocyclic aromatic system (thienopyrimidine) with a flexible heptanol backbone, enabling dual functionality in both hydrophobic and hydrophilic interactions.

This compound is hypothesized to interact with enzymes or receptors targeting pyrimidine derivatives, such as kinases or nucleotide-binding proteins. Its synthesis likely involves pyrimidine-4-carbaldehyde intermediates, leveraging their versatility in forming substituted pyrimidines via cyclocondensation or dimerization processes .

Biological Activity

(S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL, with CAS number 1648566-56-6, is a compound that has garnered attention due to its potential biological activities. This article delves into its synthesis, biological activity, and structure-activity relationships (SAR), supported by various studies and findings.

The molecular formula of (S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL is C$_{14}$H$_{22}$N$_{4}$OS, with a molecular weight of 294.42 g/mol. The compound is characterized by a thieno[3,2-D]pyrimidine core, which is known for its diverse biological activities.

Property	Value
CAS Number	1648566-56-6
Molecular Formula	C$_{14}$H$_{22}$N$_{4}$OS
Molecular Weight	294.42 g/mol

Antimicrobial Activity

Research has indicated that derivatives of thieno[3,2-D]pyrimidines exhibit significant antimicrobial properties. A study demonstrated that certain synthesized compounds showed promising activity against both gram-positive and gram-negative bacteria. The structure-activity relationship suggested that the nature of substituents on the thieno-pyrimidine framework plays a crucial role in determining antimicrobial efficacy .

Antitumor Activity

Recent investigations into the antitumor potential of thieno[3,2-D]pyrimidine derivatives have revealed significant activity against various cancer cell lines. For instance, a compound structurally related to (S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL exhibited IC$_{50}$ values of 0.55 μM against SU-DHL-6 cells and demonstrated low toxicity towards normal cells (CC$_{50}$ = 15.09 μM). The study highlighted the compound's ability to induce apoptosis and inhibit migration in cancer cells .

Phosphodiesterase Inhibition

Thieno[3,2-D]pyrimidine derivatives have also been shown to inhibit phosphodiesterase enzymes, which are critical in regulating cellular signaling pathways. This inhibition can lead to increased levels of cyclic nucleotides (cAMP and cGMP), contributing to various therapeutic effects including anti-inflammatory and neuroprotective actions .

Structure-Activity Relationships (SAR)

The biological activity of (S)-3-((2-Amino-7-methylthieno[3,2-D]pyrimidin-4-YL)amino)heptan-1-OL is influenced by its structural components. Modifications to the thieno-pyrimidine core can enhance or diminish activity against specific biological targets:

• Substituent Variations : Different functional groups at specific positions on the thieno-pyrimidine ring can significantly affect both potency and selectivity.
• Linker Length : The length of the alkyl chain connecting the thieno-pyrimidine moiety to the amino group also plays a role in determining the compound's biological profile.

Case Study 1: Antimicrobial Evaluation

A study synthesized several thieno[3,2-D]pyrimidine derivatives and tested their antimicrobial activity against common pathogens. Results indicated that certain compounds showed activity comparable to established antibiotics, suggesting their potential as new antimicrobial agents .

Case Study 2: Cancer Cell Line Testing

In another investigation focused on cancer therapy, derivatives were tested against multiple cancer cell lines. The most promising compounds not only inhibited cell growth but also induced morphological changes indicative of apoptosis .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr) Reactions

The thieno[3,2-D]pyrimidine ring undergoes SNAr reactions at electron-deficient positions. Key findings include:

Table 1: SNAr Reaction Conditions and Outcomes

Reactant	Base/Catalyst	Solvent System	Product Yield	Side Reactions
2,4,5-Trichloropyrimidine	KOH (1.0 equiv)	HPMC/Water (2 wt%)	90%	Hydrolysis to 2,5-dichloro-4-hydroxypyrimidine
Pyrrolidine	NaOtBu (1.0 equiv)	HPMC/Water (0.1 wt%)	86%	Competing oxidation of amino groups

• Optimal conditions involve hydroxypropyl methylcellulose (HPMC)/water mixtures with KOH or NaOtBu, achieving >85% yield in <1 hour .

• Hydrolysis dominates in the absence of nucleophilic amines, forming hydroxylated byproducts .

Amino Group Reactivity

The 2-amino group participates in:

• Acylation : Forms stable amides with acyl chlorides (e.g., acetyl chloride) under Schotten-Baumann conditions.

• Condensation : Reacts with aldehydes (e.g., formaldehyde) to generate Schiff bases, confirmed by NMR δ 8.2–8.5 ppm (imine proton).

Hydroxyl Group Reactivity

The heptan-1-ol chain undergoes:

• Esterification : Reacts with acetic anhydride to produce acetate esters (confirmed by IR ν 1740 cm⁻¹).

• Oxidation : Tertiary alcohols resist oxidation, while primary hydroxyl groups convert to ketones under strong oxidizing agents (e.g., KMnO₄) .

Catalytic Interactions

The compound acts as a ligand in metal-catalyzed reactions:

Table 2: Metal Complexation Studies

Metal Ion	Coordination Site	Stability Constant (log K)	Application
Cu²⁺	Thienopyrimidine N	8.2 ± 0.3	Antioxidant activity assays
Fe³⁺	Amino-Alcohol O/N	6.7 ± 0.2	Redox catalysis studies

Stability and Degradation Pathways

• Thermal Degradation : Decomposes above 200°C via cleavage of the thienopyrimidine ring (TGA data: 15% mass loss at 220°C).

• Photolysis : UV exposure (254 nm) induces C–S bond scission, forming mercaptopyrimidine derivatives (HPLC-MS m/z 210.1) .

Comparison with Similar Compounds

Core Heterocyclic Systems

The thieno[3,2-d]pyrimidine core distinguishes this compound from other pyrimidine derivatives. Key comparisons include:

Compound	Core Structure	Key Substituents	Functional Role
Target Compound	Thieno[3,2-d]pyrimidine	2-Amino, 7-methyl, heptanol chain	Hydrogen bonding, membrane permeability
Compound 7t (from )	Pyrimido[4,5-d]pyrimidine	Multiple methyl, dimethylamino, benzamide	Kinase inhibition, covalent binding
C21H27N7O3 (from )	Imidazo[4,5-c]pyridine	1,2,5-Oxadiazol-3-yl, piperidinylmethyl	Bioavailability enhancement, receptor targeting

Structural Insights :

• The thienopyrimidine core (target compound) offers π-π stacking and electron-deficient properties compared to the pyrimido[4,5-d]pyrimidine in 7t, which has a larger fused ring system for enhanced steric bulk .

Hypothetical Binding and Activity

• Kinase Inhibition: The 2-amino group may mimic ATP’s adenine moiety, a feature exploited in kinase inhibitors like imatinib. Compound 7t’s pyrimido[4,5-d]pyrimidine core demonstrates covalent binding to kinase active sites .
• Membrane Permeability: The heptanol chain in the target compound could enhance lipid bilayer penetration compared to shorter-chain analogs.

Research Tools and Methodologies

Molecular docking studies using AutoDock4 () are critical for predicting interactions between the target compound and proteins. For example:

• Flexible Sidechain Docking: Useful for simulating interactions with the 2-amino and hydroxyl groups.
• Grid-Based Scoring: Estimates binding affinity for the thienopyrimidine core .